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Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenylglyoxylic acid, a key metabolite of styrene and a compound of interest in drug

discovery and metabolic research, presents a characteristic fragmentation pattern in mass

spectrometry. Understanding this pattern is crucial for its accurate identification and

quantification in complex biological and chemical matrices. This application note provides a

detailed overview of the electron ionization (EI) mass spectrometry fragmentation of

phenylglyoxylic acid, along with a standardized protocol for its analysis using Gas

Chromatography-Mass Spectrometry (GC-MS).

Mass Spectrometry Fragmentation Pattern of
Phenylglyoxylic Acid
Under electron ionization (EI), phenylglyoxylic acid (C₈H₆O₃, molecular weight: 150.13 g/mol

) undergoes a series of predictable fragmentation events. The molecular ion peak ([M]⁺˙) is

typically observed at m/z 150. The fragmentation is dominated by cleavages adjacent to the

carbonyl groups and the loss of small, stable neutral molecules.

The primary fragmentation pathways involve the loss of the carboxyl group and the cleavage of

the bond between the two carbonyl carbons. This leads to the formation of several

characteristic fragment ions.
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Quantitative Fragmentation Data
The relative abundance of the major fragment ions of phenylglyoxylic acid observed in a

typical 70 eV electron ionization mass spectrum is summarized in the table below. This data is

compiled from publicly available spectral databases.

m/z Proposed Fragment Ion Relative Abundance (%)

150 [C₈H₆O₃]⁺˙ (Molecular Ion) 5 - 15

105 [C₇H₅O]⁺ (Benzoyl cation) 100 (Base Peak)

77 [C₆H₅]⁺ (Phenyl cation) 50 - 70

51 [C₄H₃]⁺ 15 - 30

Note: Relative abundances are approximate and can vary depending on the specific

instrumentation and experimental conditions.

Proposed Fragmentation Pathway
The fragmentation of phenylglyoxylic acid is initiated by the removal of an electron to form

the molecular ion. The major fragmentation pathways are depicted in the following diagram:
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Phenylglyoxylic Acid
(m/z 150)

Benzoyl Cation
(m/z 105)

- COOH (45 Da) Phenyl Cation
(m/z 77)

- CO (28 Da) [C4H3]+
(m/z 51)

- C2H2 (26 Da)
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Analysis of Phenylglyoxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029381#mass-spectrometry-fragmentation-pattern-
of-phenylglyoxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b029381?utm_src=pdf-body-img
https://www.benchchem.com/product/b029381#mass-spectrometry-fragmentation-pattern-of-phenylglyoxylic-acid
https://www.benchchem.com/product/b029381#mass-spectrometry-fragmentation-pattern-of-phenylglyoxylic-acid
https://www.benchchem.com/product/b029381#mass-spectrometry-fragmentation-pattern-of-phenylglyoxylic-acid
https://www.benchchem.com/product/b029381#mass-spectrometry-fragmentation-pattern-of-phenylglyoxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

